Cas no 90644-18-1 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-butyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-butyl-
• CAS No: 90644-18-1
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 2128694
• Update Time: 2023-08-04

1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-butyl- Chemical and Physical Properties

Names and Identifiers

• 1-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-butyl-
• 1-butyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• Inchi： 1S/C9H13N5/c1-2-3-4-14-9-7(5-13-14)8(10)11-6-12-9/h5-6H,2-4H2,1H3,(H2,10,11,12)
• InChI Key： VSHYLKJYXHWJPG-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N)N=CN=2)C=N1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• XLogP3: 0.6
• Topological Polar Surface Area: 69.6